molecular formula C20H28N2O3 B5643867 N,N-dicyclohexyl-N'-hydroxyterephthalamide CAS No. 5306-99-0

N,N-dicyclohexyl-N'-hydroxyterephthalamide

Cat. No. B5643867
CAS RN: 5306-99-0
M. Wt: 344.4 g/mol
InChI Key: HRVNXQWSMQVHBV-UHFFFAOYSA-N
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Description

Synthesis Analysis

  • N,N-dicyclohexyl-N'-hydroxyterephthalamide, a chemical compound used in various applications, is synthesized through specific chemical reactions. A related synthesis process for dihydroxyterephthalamides is described by Gramer and Raymond (2001), who developed a route that avoids the protection and deprotection of phenol groups, making the synthesis more efficient and cost-effective (Gramer & Raymond, 2001).

Molecular Structure Analysis

  • The molecular structure of N,N-dicyclohexyl-N'-hydroxyterephthalamide and its derivatives can be complex. A study by Özer et al. (2009) on similar compounds provides insights into the molecular conformation, which is stabilized by intramolecular hydrogen bonds (Özer et al., 2009).

Chemical Reactions and Properties

  • N,N-dicyclohexyl-N'-hydroxyterephthalamide exhibits specific chemical reactions and properties. For instance, Horváth et al. (2017) investigated a related compound, dicyclohexyl-terephthalamide (DCHT), highlighting its dual nucleating ability and how it influences the supermolecular structure of isotactic polypropylene (Horváth et al., 2017).

Physical Properties Analysis

  • The physical properties of N,N-dicyclohexyl-N'-hydroxyterephthalamide, such as melting point, solubility, and crystallinity, are essential for its application in various fields. Studies on related compounds provide a framework for understanding these properties, as seen in the work of Sun and Wang (1999) on polyesters containing cyclohexanedimethylene structure (Sun & Wang, 1999).

Chemical Properties Analysis

  • The chemical properties of N,N-dicyclohexyl-N'-hydroxyterephthalamide, such as reactivity and stability, are influenced by its molecular structure. Research by Hintermann and Suzuki (2008) on dihydroxyterephthalates provides insight into the reactivity of similar compounds (Hintermann & Suzuki, 2008).

properties

IUPAC Name

4-N,4-N-dicyclohexyl-1-N-hydroxybenzene-1,4-dicarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H28N2O3/c23-19(21-25)15-11-13-16(14-12-15)20(24)22(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h11-14,17-18,25H,1-10H2,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRVNXQWSMQVHBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)N(C2CCCCC2)C(=O)C3=CC=C(C=C3)C(=O)NO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H28N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20967560
Record name N~1~,N~1~-Dicyclohexyl-N~4~-hydroxybenzene-1,4-dicarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20967560
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

344.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

5306-99-0
Record name N~1~,N~1~-Dicyclohexyl-N~4~-hydroxybenzene-1,4-dicarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20967560
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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